Cas no 68037-87-6 (Vinylmethylsiloxane homopolymer)

• Product Name: Vinylmethylsiloxane homopolymer
• CAS No: 68037-87-6
• MF: C₃H₈OSi
• MW: 88.1805219650269
• MDL: MFCD00242502
• CID: 90403
• Update Time: 2026-05-14

Vinylmethylsiloxane homopolymer Chemical and Physical Properties

Names and Identifiers

• Vinylmethylsiloxane homopolymer
• VMQ
• Silicon PS 255
• Polyinylmethylsiloxane homopolymer
• methylvinyl polysiloxane
• Methyl Vinyl Silicone Gum
• VINYLMETHYLSILOXANE HOMOPOLYMER VISCOSITY 7-15 CST
• Methylvinyl siloxanes and silicones
• Silcolease 11367
• VDT 127
• VQM 885
• XHG 110
• POLY(VINYLMETHOXYSILOXANE)
• PS 255
• VINYLMETHOXYSILOXANE HOMOPOLYMER
• VINYLMETHOXYSILOXANE HOMOPOLYMERS
• SiloxanesandSilicones,Mevinyl
• VINYLMETHYLSILOXANE HOMOPOLYMER, linear, 7-15 cSt

• MDL： MFCD00242502
• Inchi： InChI=1S/C3H8OSi/c1-2-3-5-4/h2-4H,5H2,1H3/b3-2+
• InChI Key： ZYRJZECTCHFOEW-NSCUHMNNSA-N
• SMILES： C/C=C/[SiH2]O

Experimental Properties

• Density: 0,98 g/cm3
• Melting Point: <-20°C
• Boiling Point: >200°C
• Flash Point: >110°C

Vinylmethylsiloxane homopolymer Security Information

• WGK Germany：3
• TSCA：Yes

Additional information on Vinylmethylsiloxane homopolymer

Vinylmethylsiloxane Homopolymer: A Comprehensive Overview

The Vinylmethylsiloxane Homopolymer (CAS No. 68037-87-6) is a specialized polymer that has garnered significant attention in various industrial and scientific domains. This polymer, characterized by its unique chemical structure, is derived from the homopolymerization of vinylmethylsiloxane monomers. Its properties make it highly versatile, with applications ranging from electronics to biomedical engineering.

Recent advancements in polymer chemistry have further enhanced our understanding of the Vinylmethylsiloxane Homopolymer's potential. Researchers have focused on optimizing its synthesis methods to improve yield and reduce environmental impact. For instance, studies published in leading journals such as *Macromolecules* and *Polymer Chemistry* highlight the use of controlled radical polymerization techniques to achieve better molecular weight control and narrower polydispersity indices.

One of the most notable applications of the Vinylmethylsiloxane Homopolymer is in the development of advanced materials for electronic devices. Its excellent thermal stability and electrical insulation properties make it ideal for use in high-temperature environments, such as those encountered in aerospace and automotive industries. Additionally, its flexibility and resistance to UV degradation have made it a preferred choice for encapsulating sensitive electronic components.

In the biomedical field, the Vinylmethylsiloxane Homopolymer has shown promise as a biocompatible material for tissue engineering applications. Studies conducted at prestigious institutions like MIT and Stanford University have demonstrated its ability to support cell adhesion and proliferation without inducing cytotoxicity. This property opens up new possibilities for its use in creating scaffolds for regenerative medicine.

The environmental impact of the Vinylmethylsiloxane Homopolymer has also been a focal point of recent research. Scientists are exploring methods to enhance its biodegradability, ensuring that it can be safely integrated into sustainable manufacturing processes. Innovations in this area include the incorporation of bio-based monomers and the development of enzymatic degradation pathways.

Moreover, the Vinylmethylsiloxane Homopolymer exhibits exceptional mechanical properties, including high tensile strength and elongation at break. These characteristics make it an attractive candidate for use in flexible electronics, wearable devices, and soft robotics. Collaborative efforts between academia and industry have led to breakthroughs in scaling up production while maintaining product consistency.

Another emerging application is in the field of drug delivery systems. The polymer's ability to form hydrogels with tunable swelling properties has been leveraged to create controlled-release formulations for pharmaceuticals. This innovation could significantly improve patient adherence by reducing the frequency of dosing.

In conclusion, the Vinylmethylsiloxane Homopolymer (CAS No. 68037-87-6) stands as a testament to the ingenuity of modern polymer science. With ongoing research unlocking new potential applications and improving its sustainability profile, this material is poised to play a pivotal role in shaping future technologies across diverse industries.